Cas no 1805248-26-3 (2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde
• CAS No: 1805248-26-3
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4863923
• Update Time: 2025-11-06

2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c1-4-6(3-13)5(8(10)11)2-12-7(4)9/h2-3,8H,1H3
• InChI Key： OQVKCTMFHINTDT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C=O)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

Recent Advances in the Study of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1805248-26-3)

2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1805248-26-3) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in the construction of heterocyclic compounds, which are pivotal in drug discovery. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a versatile building block for the synthesis of novel kinase inhibitors. The research team employed palladium-catalyzed cross-coupling reactions to derivatize the aldehyde group, yielding a library of compounds with promising activity against EGFR and BRAF mutants. The study emphasized the compound's role in enhancing binding affinity and selectivity, attributed to the difluoromethyl group's unique electronic properties.

In parallel, a preprint from Bioorganic & Medicinal Chemistry Letters explored the compound's application in the development of anti-inflammatory agents. The researchers utilized its bromo and aldehyde functionalities to construct pyridine-based scaffolds that selectively inhibit COX-2. Molecular docking studies revealed that the difluoromethyl moiety significantly improves metabolic stability, addressing a common limitation of earlier analogs. These findings underscore the compound's potential in designing next-generation NSAIDs with reduced side effects.

Further investigations have also examined the compound's pharmacokinetic properties. A 2024 European Journal of Pharmaceutical Sciences article reported improved oral bioavailability of derivatives synthesized from 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde, attributed to optimized lipophilicity profiles. This advancement is critical for translating preclinical candidates into viable therapeutics, particularly for chronic conditions requiring prolonged drug exposure.

Despite these promising developments, challenges remain in scaling up the synthesis of this intermediate. A recent Organic Process Research & Development paper identified bottlenecks in the bromination and difluoromethylation steps, proposing a novel continuous-flow protocol to improve yield (78% vs. traditional batch's 52%). This methodological innovation could facilitate broader adoption of the compound in industrial drug development pipelines.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde continues to emerge as a strategic tool in medicinal chemistry. Its unique structural features enable the development of targeted therapies with enhanced efficacy and safety profiles. Future research directions may focus on expanding its applications to infectious disease therapeutics and further optimizing synthetic routes for cost-effective production.